7-ethyl-3,4,9-trimethyl-7,9-dihydro-[1,2,4]triazino[3,4-f]purine-6,8(1H,4H)-dione

• IUPAC Name: 7-ethyl-3,4,9-trimethyl-1,4-dihydropurino[8,7-c][1,2,4]triazine-6,8-dione
• InChI: InChI=1S/C12H16N6O2/c1-5-17-10(19)8-9(16(4)12(17)20)13-11-15-14-6(2)7(3)18(8)11/h7H,5H2,1-4H3,(H,13,15)
• InChI Key: GXHQXKSRWPFJHR-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(N=C3N2C(C(=NN3)C)C)N(C1=O)C
• Molecular Formula: C12H16N6O2
• Molecular Weight: 276.29 g/mol
• CAS No.: 923376-97-0

Description

7-ethyl-3,4,9-trimethyl-7,9-dihydro-[1,2,4]triazino[3,4-f]purine-6,8(1H,4H)-dione is a useful research compound. Its molecular formula is C12H16N6O2 and its molecular weight is 276.3. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Purine derivatives, including triazino and triazolo purines, are synthesized through various chemical reactions, highlighting the versatility and complexity of these compounds. For instance, a series of 5,6-dihydro-4H,8H-pyrimido[1,2,3-cd]purine-8,10(9H)-dione ring system derivatives with a [1,2,3]triazole ring bonded in position 2 were synthesized using cycloaddition reactions. This demonstrates the chemical flexibility in modifying purine structures for different applications (Ondrej Šimo, A. Rybár, & J. Alföldi, 2000).

Biological Activities

Purine derivatives exhibit a wide range of biological activities, including anticancer, anti-HIV-1, and antimicrobial properties. For example, new triazino and triazolo[4,3-e]purine derivatives have shown considerable anticancer activity against melanoma MALME-3M, non-small lung cancer HOP-92, and breast cancer T-47D. Additionally, some compounds displayed moderate anti-HIV-1 activity, indicating their potential as therapeutic agents (F. Ashour, S. Rida, S. A. El‐Hawash, Mona M. ElSemary, & M. H. Badr, 2012).

Pharmaceutical Applications

The synthesis and study of mixed ligand metal complexes of purine derivatives suggest their potential in developing new pharmaceuticals. These complexes, characterized by their coordination with metal ions through nitrogen atoms, showcase the adaptability of purine structures in forming biologically active compounds (S. A. Shaker, 2011).